2-((2-methylbenzyl)thio)-7-phenyl-3-(m-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 3-(3-methylphenyl)-2-[(2-methylphenyl)methylsulfanyl]-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C27H23N3OS/c1-18-9-8-14-22(15-18)30-26(31)25-24(23(16-28-25)20-11-4-3-5-12-20)29-27(30)32-17-21-13-7-6-10-19(21)2/h3-16,28H,17H2,1-2H3
• InChI Key: WYHJCJDNJQEQBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC5=CC=CC=C5C
• Molecular Formula: C27H23N3OS
• Molecular Weight: 437.6 g/mol
• CAS No.: 2034472-80-3

Description

2-((2-methylbenzyl)thio)-7-phenyl-3-(m-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C27H23N3OS and its molecular weight is 437.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

Synthesis of Bioactive Derivatives

A study by Ashalatha et al. (2007) explored the synthesis of new bioactive derivatives from a base compound similar in structural complexity to the one , highlighting its potential in generating compounds with anti-inflammatory, CNS depressant, and antimicrobial activities. This research indicates the chemical's versatility and its potential as a precursor in synthesizing new pharmacologically active molecules (Ashalatha, Narayana, Vijaya Raj, & Suchetha Kumari, 2007).

Antitumor Activity

The synthesis and antitumor activity of related compounds were also explored in research by Grivsky et al. (1980), where derivatives showed significant activity against the Walker 256 carcinosarcoma in rats, suggesting potential antitumor applications for the compound or its derivatives (Grivsky, Lee, Sigel, Duch, & Nichol, 1980).

Optical and Electronic Properties

Nonlinear Optical (NLO) Properties

Hussain et al. (2020) studied the NLO properties of thiopyrimidine derivatives, indicating the potential of structurally related compounds in optoelectronics and photonics. This research underlines the possibility of utilizing similar compounds in advanced materials science, particularly in the development of new optical materials (Hussain et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with proteins such as atf4 and nf-kb .

Mode of Action

It is suggested that similar compounds may interact favorably with active residues of atf4 and nf-kb proteins .

Biochemical Pathways

The compound 2-((2-methylbenzyl)thio)-7-phenyl-3-(m-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one may affect several biochemical pathways. The search results suggest that similar compounds may inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway .

Result of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties .